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Executive Summary
Rabdoserrin A, a naturally occurring ent-kaurane diterpenoid, was first isolated from the

medicinal plant Rabdosia serra (Maxim.) Hara. Its discovery in the mid-1980s marked an

important addition to the growing family of bioactive compounds derived from the Rabdosia

genus, which is well-known in traditional Chinese medicine. This technical guide provides a

detailed overview of the literature on Rabdoserrin A, covering its discovery, the experimental

protocols for its isolation and structure elucidation, its physicochemical properties, and its

known biological activities. While initial studies have pointed towards its potential as an

antifungal and cytotoxic agent, further research is required to fully understand its mechanism of

action and therapeutic potential. This document aims to serve as a foundational resource for

researchers interested in exploring Rabdoserrin A for novel drug development.

Discovery and Provenance
Rabdoserrin A was first isolated and identified by a team of Chinese scientists, with its

discovery published in 1985.

Botanical Source: The compound was extracted from the leaves of Rabdosia serra (Maxim.)

Hara, a plant belonging to the Lamiaceae family. This plant has a history of use in traditional
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Chinese medicine for treating various ailments, including hepatitis, enteritis, and

cholecystitis.[1][2]

Pioneering Research: The inaugural study that detailed the isolation and structural

characterization of Rabdoserrin A was published in the Chinese pharmaceutical journal,

Yaoxue Xuebao.[1][2] The compound was identified as a new ent-kaurane diterpenoid. This

initial research laid the groundwork for subsequent interest in Rabdoserrin A and other

related compounds from Rabdosia serra.

Physicochemical Properties and Structure
Rabdoserrin A is classified as an ent-kaurane diterpenoid, a class of natural products known

for their complex structures and diverse biological activities.

Property Value Reference

Chemical Formula C₂₀H₂₆O₅ [3]

Molecular Weight 346.42 g/mol [3]

CAS Number 96685-01-7 [3]

Appearance Powder [3]

Purity ≥98% (by HPLC) [3][4]

The precise chemical structure of Rabdoserrin A was determined through extensive

spectroscopic analysis, a standard practice in natural product chemistry.

Experimental Protocols
The following sections detail the methodologies employed in the seminal research for the

isolation and structural elucidation of Rabdoserrin A.

Isolation of Rabdoserrin A
The isolation of Rabdoserrin A from Rabdosia serra involves a multi-step extraction and

chromatographic process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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